molecular formula C23H38NaO5P B1262313 Hexadecyl 4-formylphenyl phosphate CAS No. 99281-05-7

Hexadecyl 4-formylphenyl phosphate

Cat. No.: B1262313
CAS No.: 99281-05-7
M. Wt: 448.5 g/mol
InChI Key: CBDGZRVOIPCDAW-UHFFFAOYSA-M
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Description

Hexadecyl 4-formylphenyl phosphate is a synthetic organophosphate compound characterized by a phosphate group esterified with two distinct moieties: a hexadecyl (C16) aliphatic chain and a 4-formylphenyl aromatic group. This structure enables unique physicochemical properties, such as amphiphilicity, which may facilitate applications in surfactant systems, drug delivery, or antimicrobial agents .

Properties

CAS No.

99281-05-7

Molecular Formula

C23H38NaO5P

Molecular Weight

448.5 g/mol

IUPAC Name

sodium;(4-formylphenyl) hexadecyl phosphate

InChI

InChI=1S/C23H39O5P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-27-29(25,26)28-23-18-16-22(21-24)17-19-23;/h16-19,21H,2-15,20H2,1H3,(H,25,26);/q;+1/p-1

InChI Key

CBDGZRVOIPCDAW-UHFFFAOYSA-M

SMILES

CCCCCCCCCCCCCCCCOP(=O)([O-])OC1=CC=C(C=C1)C=O.[Na+]

Canonical SMILES

CCCCCCCCCCCCCCCCOP(=O)([O-])OC1=CC=C(C=C1)C=O.[Na+]

Other CAS No.

99281-05-7

Synonyms

hexadecyl 4-formylphenyl phosphate
HFPP
sodium hexadecyl 4-formylphenyl phosphate

Origin of Product

United States

Comparison with Similar Compounds

Substituent Effects on Lipophilicity and Bioactivity

Compound Substituents Key Properties Bioactivity/Applications
Hexadecyl 4-formylphenyl phosphate C16 chain + 4-formylphenyl High lipophilicity (C16), aromatic π–π interactions (formylphenyl) Potential surfactant or antimicrobial*
Dihexadecyl phosphate Two C16 chains Extreme lipophilicity; forms stable micelles Surfactant, membrane studies
Hexadecyl phosphonic acid C16 chain + phosphonic acid Moderate lipophilicity; poor complexation efficiency (<53%) Limited bioactivity reported
Dibenzyl phosphate Two benzyl groups High precipitation efficiency (≥99%) via π–π interactions Drug delivery excipient

Key Findings :

  • The C16 chain in hexadecyl 4-formylphenyl phosphate likely enhances membrane permeability, akin to miltefosine (a C16-containing anti-leishmanial drug) .
  • The 4-formylphenyl group may enable π–π stacking interactions, similar to dibenzyl phosphate, improving stability in lipid-based formulations .

Salt Forms and Solubility

Compound Salt/Counterion Solubility Profile Applications
Hexadecyl 4-formylphenyl phosphate Likely free acid Low aqueous solubility; soluble in lipids Surfactants, SEDDS formulations*
Potassium cetyl phosphate Potassium Higher aqueous solubility Cosmetic surfactants
Diammonium hexadecyl phosphate Diammonium Moderate solubility in polar solvents Industrial surfactants

Key Findings :

  • The absence of a counterion (free acid form) in hexadecyl 4-formylphenyl phosphate reduces water solubility compared to salt forms like potassium cetyl phosphate .
  • Its solubility in lipid matrices may make it suitable for self-emulsifying drug delivery systems (SEDDS), analogous to dihexadecyl phosphate .

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